![molecular formula C9H10N4O4S2 B5351783 N-(5-{[(2-furylmethyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B5351783.png)
N-(5-{[(2-furylmethyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-{[(2-furylmethyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)acetamide, also known as Furosemide, is a potent diuretic drug that is widely used in the treatment of edema and hypertension. Furosemide belongs to the class of loop diuretics, which act on the loop of Henle in the kidneys to increase the excretion of salt and water from the body.
Mechanism of Action
The main mechanism of action of N-(5-{[(2-furylmethyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)acetamide is to inhibit the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle. This leads to a decrease in the reabsorption of sodium, chloride, and water from the urine, resulting in increased excretion of these ions. This compound also increases the excretion of potassium, calcium, and magnesium. The diuretic effect of this compound is rapid and potent, with peak effects occurring within 30 minutes of administration.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on the body. It increases the excretion of sodium, chloride, and water from the body, leading to a decrease in blood volume and blood pressure. This compound also increases the excretion of potassium, calcium, and magnesium, which can lead to electrolyte imbalances. This compound has been shown to increase the production of prostaglandins, which can lead to vasodilation and increased blood flow to the kidneys.
Advantages and Limitations for Lab Experiments
N-(5-{[(2-furylmethyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)acetamide has several advantages for lab experiments. It is a potent diuretic that can be used to induce acute changes in fluid and electrolyte balance in animal models. This compound can also be used to study the effects of diuretics on renal function and electrolyte balance. However, this compound has some limitations for lab experiments. It can cause electrolyte imbalances, which can affect the results of experiments. This compound can also cause dehydration, which can lead to changes in blood volume and blood pressure.
Future Directions
There are several future directions for the study of N-(5-{[(2-furylmethyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)acetamide. One area of research is the development of new formulations of this compound that can improve its pharmacokinetic properties and increase its efficacy. Another area of research is the study of the effects of this compound on the gut microbiome and its potential role in the treatment of gastrointestinal disorders. This compound has also been studied for its potential to enhance the delivery of chemotherapeutic agents to tumors, and further research in this area could lead to the development of new cancer therapies.
Synthesis Methods
The synthesis of N-(5-{[(2-furylmethyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 2-amino-5-methylthiazole with ethyl chloroacetate to form 2-(2-carboxyethyl)-5-methylthiazole. This intermediate is then reacted with thionyl chloride to form 2-(2-chloroethyl)-5-methylthiazole. The next step involves the reaction of 2-(2-chloroethyl)-5-methylthiazole with 2-furylmethylamine to form 5-{[(2-furylmethyl)amino]methyl}-2-methylthiazole. The final step involves the reaction of 5-{[(2-furylmethyl)amino]methyl}-2-methylthiazole with sulfamide to form this compound.
Scientific Research Applications
N-(5-{[(2-furylmethyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)acetamide has been extensively studied for its therapeutic potential in the treatment of various medical conditions. It has been used in the treatment of edema associated with congestive heart failure, liver cirrhosis, and renal disease. This compound has also been used in the treatment of hypertension, hypercalcemia, and hyperkalemia. In addition, this compound has been studied for its potential to enhance the delivery of chemotherapeutic agents to tumors.
properties
IUPAC Name |
N-[5-(furan-2-ylmethylsulfamoyl)-1,3,4-thiadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O4S2/c1-6(14)11-8-12-13-9(18-8)19(15,16)10-5-7-3-2-4-17-7/h2-4,10H,5H2,1H3,(H,11,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJEICGRJCBRRPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NN=C(S1)S(=O)(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.